Cas no 162288-44-0 (2-(N-phenylacetamido)propanoic acid)

• Product Name: 2-(N-phenylacetamido)propanoic acid
• CAS No: 162288-44-0
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD05863481
• CID: 5606030
• PubChem ID: 11842278
• Update Time: 2025-05-20

2-(N-phenylacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-phenylacetamido)propanoic acid
• ADAL1012879
• EN300-9427456
• AQ-917/42754505
• 162288-44-0
• 2-(acetylanilino)propanoic acid
• CHEMBL417240
• SCHEMBL2968427
• 2-(Acetyl-phenyl-amino)-propionic acid
• BDBM50016612
• 2-(N-acetylanilino)propanoic acid
• Alanine, N-acetyl-N-phenyl-

• MDL： MFCD05863481
• Inchi： 1S/C11H13NO3/c1-8(11(14)15)12(9(2)13)10-6-4-3-5-7-10/h3-8H,1-2H3,(H,14,15)
• InChI Key： OGRDVTGIBRIYAG-UHFFFAOYSA-N
• SMILES： OC(C(C)N(C(C)=O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Melting Point: 143-144 °C
• Boiling Point: 364.4±25.0 °C(Predicted)
• pka: 3.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(N-phenylacetamido)propanoic acid

Comprehensive Overview of 2-(N-phenylacetamido)propanoic acid (CAS No. 162288-44-0): Properties, Applications, and Industry Insights

2-(N-phenylacetamido)propanoic acid (CAS No. 162288-44-0) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This N-phenylacetamide derivative combines a propanoic acid backbone with an acetamido-phenyl group, making it a versatile intermediate for synthetic applications. Its molecular formula C₁₁H₁₃NO₃ and molecular weight 207.23 g/mol position it as a valuable building block in medicinal chemistry.

Recent studies highlight the compound's role in peptide mimetics and small molecule drug development, particularly in targeting enzyme inhibition pathways. Researchers are exploring its potential in anti-inflammatory agents and metabolic modulators, aligning with current trends in personalized medicine. The carboxylic acid functionality allows for further derivatization, while the phenylacetamido moiety contributes to lipophilicity—a critical factor in bioavailability optimization.

From a synthetic chemistry perspective, 162288-44-0 demonstrates remarkable stability under physiological pH conditions, as evidenced by recent pharmacokinetic studies. This characteristic makes it attractive for prodrug design, addressing common challenges in drug delivery systems. Industry reports indicate growing demand for such chiral intermediates in asymmetric synthesis, especially for API manufacturing (Active Pharmaceutical Ingredients).

Analytical characterization of 2-(N-phenylacetamido)propanoic acid typically involves HPLC purity analysis (≥98%) and spectroscopic confirmation (IR, NMR, MS). The compound's crystalline form shows a melting point range of 148-152°C, with solubility profiles favoring polar organic solvents like DMSO or ethanol. These physicochemical properties are frequently discussed in formulation science forums, particularly regarding excipient compatibility.

Environmental and regulatory aspects of CAS 162288-44-0 comply with REACH standards, with no significant ecotoxicity concerns reported. Its biodegradability profile makes it preferable over persistent organic pollutants in green chemistry initiatives. This aligns with the pharmaceutical industry's shift toward sustainable synthesis methods, a hot topic in ESG-focused investments.

Emerging applications include its use as a fluorescence probe precursor in diagnostic imaging and as a ligand in catalytic systems for C-C bond formation. Patent analyses reveal increasing IP activity around structural analogs, particularly for kinase inhibitor scaffolds—a reflection of oncology research trends. These developments position N-phenylacetamido propanoic acid derivatives as promising candidates for targeted therapy development.

Quality control protocols for 162288-44-0 emphasize residual solvent monitoring and chiral purity verification, addressing stringent requirements for GMP production. Storage recommendations typically specify airtight containers at 2-8°C to prevent hydrolytic degradation, a common query among laboratory technicians handling the compound.

Market intelligence suggests steady growth in the fine chemicals sector for such intermediates, driven by expanding bioconjugation technologies and proteolysis-targeting chimera (PROTAC) platforms. The compound's compatibility with solid-phase synthesis methodologies further enhances its utility in combinatorial chemistry workflows.

Academic investigations into 2-(N-phenylacetamido)propanoic acid frequently appear in journals covering medicinal chemistry innovations and computational drug design. Molecular docking studies suggest favorable interactions with various biological targets, though clinical validation remains pending. This research gap presents opportunities for further investigation into its structure-activity relationships.

Industrial scale-up considerations for CAS 162288-44-0 focus on atom-efficient routes and catalytic amidation processes. Recent process chemistry publications highlight successful kilogram-scale production with >85% yield, addressing cost-effectiveness concerns in contract manufacturing scenarios.

The compound's role in metabolite identification studies has gained prominence, particularly in ADME screening (Absorption, Distribution, Metabolism, Excretion). Its structural features facilitate phase II metabolite simulation, crucial for preclinical safety assessment—a regulatory requirement receiving heightened attention in drug development circles.

Technical discussions often center on optimal purification techniques for N-acetyl phenylalanine analogs, with recrystallization from ethyl acetate/hexane mixtures demonstrating superior results. Such practical insights are valuable for process chemists optimizing synthetic protocols.

Future prospects for 2-(N-phenylacetamido)propanoic acid include potential applications in biomaterials functionalization and smart drug delivery carriers. Its compatibility with click chemistry approaches positions it well for emerging theranostic platforms combining diagnostic and therapeutic functions.